Cas no 89996-00-9 (Phosphonium, (2-aminoethyl)triphenyl-, bromide)

Phosphonium, (2-aminoethyl)triphenyl-, bromide structure

89996-00-9 structure

Product Name:Phosphonium, (2-aminoethyl)triphenyl-, bromide

CAS No:89996-00-9

MF:C₂₀H₂₁BrNP

MW:386.265205144882

MDL:MFCD30470356

CID:583760

PubChem ID:19084669

Update Time:2024-10-26

Phosphonium, (2-aminoethyl)triphenyl-, bromide Chemical and Physical Properties

Names and Identifiers

- Phosphonium, (2-aminoethyl)triphenyl-, bromide
- 2-aminoethyl(triphenyl)phosphanium,bromide
- (2-Aminoethyl)triphenylphosphonium Bromide
- SY226338
- (2-Aminoethyl)(triphenyl)phosphanium bromide
- Phosphonium, (2-aminoethyl)triphenyl-, bromide (9CI)
- AC7174
- SCHEMBL110255
- DTXSID30597918
- (2-Aminoethyl)triphenylphosphoniumBromide
- LCZC2122
- MFCD30470356
- 89996-00-9
- CS-0459907
- (2-aminoethyl)triphenylphosphanium bromide
- 2-aminoethyl(triphenyl)phosphanium;bromide
- MDL： MFCD30470356
- Inchi： 1S/C20H21NP.BrH/c21-16-17-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20;/h1-15H,16-17,21H2;1H/q+1;/p-1
- InChI Key： IEDLFWPVJJOQLZ-UHFFFAOYSA-M
- SMILES： [Br-].NCC[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 385.05950g/mol
Monoisotopic Mass: 385.05950g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 266
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26

Experimental Properties

Color/Form: No date available
Density: No date available
Melting Point: No date available
Boiling Point: No date available
Flash Point: No date available
Vapor Pressure: No date available

Phosphonium, (2-aminoethyl)triphenyl-, bromide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Phosphonium, (2-aminoethyl)triphenyl-, bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB533366-250 mg	(2-Aminoethyl)triphenylphosphonium bromide, 95%; .	89996-00-9	95%	250MG	€181.80	2023-03-31
abcr	AB533366-1 g	(2-Aminoethyl)triphenylphosphonium bromide, 95%; .	89996-00-9	95%	1g	€262.30	2023-03-31
abcr	AB533366-5 g	(2-Aminoethyl)triphenylphosphonium bromide, 95%; .	89996-00-9	95%	5g	€616.50	2023-03-31
abcr	AB533366-10 g	(2-Aminoethyl)triphenylphosphonium bromide, 95%; .	89996-00-9	95%	10g	€1,011.00	2023-03-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y14675-25g	(2-Aminoethyl)triphenylphosphonium bromide	89996-00-9	97%	25g	¥18009.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y14675-250mg	(2-Aminoethyl)triphenylphosphonium bromide	89996-00-9	97%	250mg	¥979.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y14675-1g	(2-Aminoethyl)triphenylphosphonium bromide	89996-00-9	97%	1g	¥1629.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y14675-5g	(2-Aminoethyl)triphenylphosphonium bromide	89996-00-9	97%	5g	¥4359.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y14675-10g	(2-Aminoethyl)triphenylphosphonium bromide	89996-00-9	97%	10g	¥7429.0	2024-07-18
ZHUO CAI SHENG WU	LCZC2122-5g	(2-aminoethyl)triphenylphosphonium bromide	89996-00-9	95%	5g	$467.00	2021-09-16

Phosphonium, (2-aminoethyl)triphenyl-, bromide Production Method

Production Method 1

107-09-5

89996-00-9

Reaction Conditions

1.1 Solvents: Acetonitrile ; 24 h, reflux

Reference

: A Mitochondria-Targeted Cryptocyanine-Based Photothermogenic Photosensitizer

Jung, Hyo Sung; Lee, Jae-Hong; Kim, Kyutae; Koo, Seyoung; Verwilst, Peter; et al, Journal of the American Chemical Society, 2017, 139(29), 9972-9978

Production Method 2

2576-47-8

89996-00-9

Reaction Conditions

1.1 Solvents: Toluene ; 24 h, reflux; cooled
1.2 Reagents: Triethylamine ; 4 h

Reference

: Functionalized phosphonium-based ionic liquids as efficient catalysts for the synthesis of cyclic carbonate from epoxides and carbon dioxide

Dai, Wei-Li; Bi, Jin; Luo, Sheng-Lian; Luo, Xu-Biao; Tu, Xin-Man; et al, Applied Catalysis, 2014, 470, 183-188

Production Method 3

2576-47-8

89996-00-9

Reaction Conditions

1.1 Solvents: Acetonitrile
1.2 Reagents: Potassium carbonate Solvents: Water

Reference

: Stereochemistry of the Wittig reaction. Effect of nucleophilic groups in the phosphonium ylide

Maryanoff, Bruce E.; Reitz, Allen B.; Duhl-Emswiler, Barbara A., Journal of the American Chemical Society, 1985, 107(1), 217-26

Production Method 4

2576-47-8

89996-00-9

Reaction Conditions

1.1 Solvents: Acetonitrile ; 24 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 11

Reference

: Hierarchical Targeted Delivery of Lonidamine and Camptothecin Based on the Ultra-Rapid pH/GSH Response Nanoparticles for Synergistic Chemotherapy

Li, Jun; Hu, Zu-E.; Yang, Xian-Ling; Zhang, Meng-Qian; Liu, Yan-Hong; et al, ACS Applied Bio Materials, 2020, 3(11), 7382-7387

Production Method 5

2576-47-8

89996-00-9

Reaction Conditions

1.1 Solvents: Acetonitrile ; 15 h, 110 °C

Reference

: Photoactive NO hybrids with pseudo-zero-order release kinetics for antimicrobial applications

Liao, Yongfang; Ye, Zizhen; Qian, Meng; Wang, Xing; Guo, Yuda; et al, Organic & Biomolecular Chemistry, 2020, 18(28), 5473-5480

Production Method 6

2576-47-8

89996-00-9

Reaction Conditions

1.1 Solvents: Acetonitrile ; overnight, reflux
1.2 Reagents: Potassium carbonate Solvents: Water ; pH 11

Reference

: Mitochondrial-Targeting MET Kinase Inhibitor Kills Erlotinib-Resistant Lung Cancer Cells

Yang, Tianming; Ng, Wai Har; Chen, Huan; Chomchopbun, Kamon; Huynh, The Hung; et al, ACS Medicinal Chemistry Letters, 2016, 7(8), 807-812